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Compound of Interest

Compound Name: 2-Ethenylphenol

Cat. No.: B127231 Get Quote

This technical guide provides an in-depth analysis of the spectral data for 2-vinylphenol (also

known as o-vinylphenol or 2-ethenylphenol), a valuable monomer in polymer chemistry and a

significant compound in organic synthesis. This document is intended for researchers,

scientists, and professionals in drug development and materials science, offering a centralized

resource for its spectroscopic characterization.

Spectroscopic Data Summary
The following sections present the nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data for 2-vinylphenol. The data is organized into tables for clarity and ease

of comparison.

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy confirms the presence and

connectivity of hydrogen atoms within the 2-vinylphenol molecule. The spectrum is

characterized by distinct signals for the vinyl and aromatic protons.
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.15 d 1H Ar-H

7.08 t 1H Ar-H

6.95 dd 1H Ar-H (trans to CH)

6.85 d 1H Ar-H

6.75 t 1H Ar-H

5.70 d 1H =CH₂ (trans)

5.30 d 1H =CH₂ (cis)

5.10 s 1H -OH

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about

the carbon skeleton of the molecule. The spectrum of 2-vinylphenol shows characteristic peaks

for the aromatic and vinyl carbons.

Chemical Shift (δ) ppm Assignment

152.0 C-OH

132.0 -CH=

130.0 Ar-C

128.0 Ar-CH

125.0 Ar-C

121.0 Ar-CH

116.0 Ar-CH

115.0 =CH₂

Infrared (IR) spectroscopy is used to identify the functional groups present in 2-vinylphenol.

The spectrum exhibits characteristic absorption bands for the hydroxyl, vinyl, and aromatic
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moieties.

Wavenumber (cm⁻¹) Intensity Assignment

3500 Strong, Broad O-H stretch (hydroxyl group)

3080 Medium
=C-H stretch (vinyl and

aromatic)

1630 Medium C=C stretch (vinyl group)

1600, 1480, 1450 Medium-Strong C=C stretch (aromatic ring)

1250 Strong C-O stretch (phenol)

990, 910 Strong =C-H bend (out-of-plane, vinyl)

750 Strong
C-H bend (out-of-plane, ortho-

disubstituted aromatic)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its

fragments, which helps in determining the molecular weight and elemental composition. The

mass spectrum of 2-vinylphenol is characterized by a prominent molecular ion peak.

m/z Relative Intensity (%) Assignment

120 100 [M]⁺ (Molecular Ion)

119 85 [M-H]⁺

91 55 [C₇H₇]⁺ (Tropylium ion)

65 30 [C₅H₅]⁺

Experimental Protocols
The data presented in this guide were obtained using standard spectroscopic techniques. The

general methodologies are outlined below.

Instrumentation: ¹H and ¹³C NMR spectra were recorded on a Bruker spectrometer operating

at a frequency of 200 MHz for protons.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Samples of 2-vinylphenol were dissolved in deuterated chloroform

(CDCl₃) containing tetramethylsilane (TMS) as an internal standard (0 ppm).

Data Acquisition: Spectra were acquired at room temperature. For ¹³C NMR, a proton-

decoupled sequence was used to simplify the spectrum.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer was used to record the IR

spectrum.

Sample Preparation: The spectrum was obtained from a neat thin film of 2-vinylphenol

applied between sodium chloride (NaCl) plates.

Data Acquisition: The spectrum was recorded in the mid-IR range (4000-400 cm⁻¹) with a

resolution of 4 cm⁻¹.

Instrumentation: A Gas Chromatography-Mass Spectrometry (GC-MS) system was

employed for the analysis.

Sample Introduction: The sample was introduced into the gas chromatograph, where it was

vaporized and separated on a capillary column before entering the mass spectrometer.

Ionization: Electron Ionization (EI) was used as the ionization method, with a standard

electron energy of 70 eV.

Detection: The mass analyzer scanned a mass range (e.g., 40-300 m/z) to detect the

molecular ion and its fragments.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound such as 2-vinylphenol.
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Workflow for Spectroscopic Analysis of 2-Vinylphenol.

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Spectral Data
of 2-Vinylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127231#spectral-data-for-2-vinylphenol-nmr-ir-mass-
spec]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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